Cas no 4931-19-5 (2,8-dimethyl-[1,2,4]triazolo[1,5-a]pyridine)
4931-19-5 structure
Product Name:2,8-dimethyl-[1,2,4]triazolo[1,5-a]pyridine
2,8-dimethyl-[1,2,4]triazolo[1,5-a]pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2,8-dimethyl-[1,2,4]triazolo[1,5-a]pyridine
- AC1L5RWQ
- S-Triazolo(1,5-a)pyridine, 2,4-dimethyl-
- 2,4-Dimethyl-s-triazolo<
- 1,5-a>
- pyridin
- AR-1D5305
- NSC80524
- 2,8-Dimethyl[1,2,4]triazolo[1,5-a]pyridine
- AC1Q4VX0
- CTK1D8587
- AG-K-89074
- AC1L5RWQ; S-Triazolo(1,5-a)pyridine, 2,4-dimethyl-; 2,4-Dimethyl-s-triazolo< 1,5-a> pyridin; AR-1D5305; NSC80524; 2,8-Dimethyl[1,2,4]triazolo[1,5-a]pyridine; AC1Q4VX0; CTK1D8587; AG-K-89074;
- SCHEMBL14007017
- NSC 80524
- C90956
- 4931-19-5
- 2,8-Dimethyl(1,2,4)triazolo(1,5-a)pyridine
- NSC-80524
- DTXSID60292146
- NFWRLHPRUGVPDE-UHFFFAOYSA-N
- 2,8-Dimethyl[1,2,4]triazolo[1,5-a]pyridine #
- 5,8-dimethyl-1,7,9-triazabicyclo[4.3.0]nona-2,4,6,8-tetraene
-
- Inchi: 1S/C8H9N3/c1-6-4-3-5-11-8(6)9-7(2)10-11/h3-5H,1-2H3
- InChI Key: NFWRLHPRUGVPDE-UHFFFAOYSA-N
- SMILES: N12C=CC=C(C)C1=NC(C)=N2
Computed Properties
- Exact Mass: 147.07977
- Monoisotopic Mass: 147.08
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 148
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 30.2Ų
Experimental Properties
- Density: 1.19
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.636
- PSA: 30.19
- LogP: 1.34610
2,8-dimethyl-[1,2,4]triazolo[1,5-a]pyridine Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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